Cas no 105995-42-4 (Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester)

Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester structure
105995-42-4 structure
Product Name:Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester
CAS No:105995-42-4
MF:C10H14N2O2
MW:194.230362415314
CID:1173195
PubChem ID:15208142
Update Time:2025-04-20

Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(aminomethyl)-, methyl ester
    • 105995-42-4
    • Benzoic acid, 3,5-bis(aminomethyl)methyl ester
    • AKOS026751487
    • BVRBASQKOXPGDX-UHFFFAOYSA-N
    • SCHEMBL8719755
    • methyl 3,5-bis(aminomethyl)benzoate
    • Inchi: 1S/C10H14N2O2/c1-14-10(13)9-3-7(5-11)2-8(4-9)6-12/h2-4H,5-6,11-12H2,1H3
    • InChI Key: BVRBASQKOXPGDX-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=C(CN)C=C(CN)C=1)=O

Computed Properties

  • Exact Mass: 194.10562
  • Monoisotopic Mass: 194.105527694g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 78.3Ų

Experimental Properties

  • PSA: 78.34
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